N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide

• IUPAC Name: 2,4,6-trimethyl-N-(2-methyl-6-propan-2-ylphenyl)benzenesulfonamide
• InChI: InChI=1S/C19H25NO2S/c1-12(2)17-9-7-8-14(4)18(17)20-23(21,22)19-15(5)10-13(3)11-16(19)6/h7-12,20H,1-6H3
• InChI Key: ZCKWHZDTCRISTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NS(=O)(=O)C2=C(C=C(C=C2C)C)C
• Molecular Formula: C19H25NO2S
• Molecular Weight: 331.5 g/mol

Description

N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide, also known as TMB-8, is a chemical compound that has been extensively used in scientific research as a tool to investigate calcium signaling pathways. This compound is a potent inhibitor of inositol 1,4,5-trisphosphate (IP3) receptors, which are responsible for the release of calcium ions from intracellular stores.

Mechanism of Action

N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide inhibits IP3 receptors by binding to a specific site on the receptor protein. This prevents the binding of IP3 to the receptor, which in turn prevents the release of calcium ions from intracellular stores. The inhibition of IP3 receptors by N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide has been shown to be reversible and dose-dependent.
Biochemical and Physiological Effects:
N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide has been shown to have a wide range of biochemical and physiological effects. Inhibition of IP3 receptors by N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide has been shown to reduce intracellular calcium levels, which can lead to a decrease in muscle contraction, neurotransmitter release, and gene expression. N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide has also been shown to induce apoptosis in cancer cells and to inhibit cancer cell migration.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide is its potency as an inhibitor of IP3 receptors. This allows for the selective inhibition of calcium signaling pathways, which can be useful in studying specific cellular processes. N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide is also relatively easy to synthesize and purify, which makes it readily available for use in lab experiments. One limitation of N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide is its potential for off-target effects, as it may interact with other proteins besides IP3 receptors. Additionally, N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide may have limited solubility in certain solvents, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are many future directions for the use of N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide in scientific research. One area of interest is the role of calcium signaling in the development and progression of cancer. N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide has been shown to induce apoptosis in cancer cells and to inhibit cancer cell migration, which suggests that it may have potential as a cancer therapy. Another area of interest is the use of N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide in studying the role of calcium signaling in neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide may be useful in studying the role of calcium signaling in the immune system and in inflammation.

Synthesis Methods

The synthesis of N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide involves the reaction of 2,4,6-trimethylbenzenesulfonyl chloride with 2-isopropyl-6-methylaniline in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization in a suitable solvent such as ethanol or methanol. The yield of this synthesis method is generally high, and the purity of the final product can be confirmed by NMR and mass spectrometry.

Scientific Research Applications

N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide has been extensively used in scientific research as a tool to investigate calcium signaling pathways. This compound is a potent inhibitor of IP3 receptors, which are responsible for the release of calcium ions from intracellular stores. Calcium signaling is involved in a wide range of physiological processes, including muscle contraction, neurotransmitter release, and gene expression. N-(2-isopropyl-6-methylphenyl)-2,4,6-trimethylbenzenesulfonamide has been used to study the role of calcium signaling in various cellular processes, including apoptosis, autophagy, and cancer cell migration.